Cas no 2137998-33-3 (5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2137998-33-3
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 5790934
• PubChem ID: 165874772
• Update Time: 2025-06-09

5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole
• EN300-1128236
• 2137998-33-3

• Inchi： 1S/C11H15ClN4/c1-8(2)7-16-11(12)6-9(14-16)10-4-5-13-15(10)3/h4-6,8H,7H2,1-3H3
• InChI Key： ALXCVYKIPBWONX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NN1CC(C)C

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.6Ų

Additional information on 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole

5-Chloro-3-(1-Methyl-1H-Pyrazol-5-Yl)-1-(2-Methylpropyl)-1H-Pyrazole: A Comprehensive Overview

5-Chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole, identified by the CAS number 2137998-33-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries, including pharmaceuticals and advanced materials.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of a chlorine atom at the 5-position and a methyl-substituted pyrazole group at the 3-position introduces interesting electronic and steric effects. Additionally, the 2-methylpropyl group attached at the 1-position further modulates the compound's physical and chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The unique electronic properties of pyrazoles make them valuable in designing bioactive molecules with potential therapeutic applications. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives exhibit potent anti-inflammatory and anticancer activities. The substitution pattern in 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole suggests that it could be a promising candidate for further pharmacological evaluation.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. A study in Organic Process Research & Development outlined an efficient route involving the reaction of an appropriate chloropyrazole with a substituted aldehyde under acidic conditions. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and yield.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial applications. For example, its high thermal stability renders it useful in high-temperature polymer applications. Furthermore, its solubility in organic solvents facilitates its use in formulation development for pharmaceuticals.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research conducted by environmental chemists has shown that under aerobic conditions, this compound undergoes microbial degradation, albeit at a slow rate. This information is vital for developing safe disposal methods and minimizing environmental contamination.

In conclusion, 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-pyrazole, with its CAS number 2137998-33-3, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future research and development endeavors.